Cas no 630387-88-1 (Cyclobutaneacetamide,N-methyl-1-[4-[1,4,5,7-tetrahydro-1-(4-methoxyphenyl)-3-methyl-7-oxo-6H-pyrazolo[3,4-c]pyridin-6-yl]phenyl]-)

Cyclobutaneacetamide,N-methyl-1-[4-[1,4,5,7-tetrahydro-1-(4-methoxyphenyl)-3-methyl-7-oxo-6H-pyrazolo[3,4-c]pyridin-6-yl]phenyl]- structure
630387-88-1 structure
Product Name:Cyclobutaneacetamide,N-methyl-1-[4-[1,4,5,7-tetrahydro-1-(4-methoxyphenyl)-3-methyl-7-oxo-6H-pyrazolo[3,4-c]pyridin-6-yl]phenyl]-
CAS No:630387-88-1
MF:C27H30N4O3
MW:458.552106380463
CID:1649845
Update Time:2024-09-12

Cyclobutaneacetamide,N-methyl-1-[4-[1,4,5,7-tetrahydro-1-(4-methoxyphenyl)-3-methyl-7-oxo-6H-pyrazolo[3,4-c]pyridin-6-yl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutaneacetamide,N-methyl-1-[4-[1,4,5,7-tetrahydro-1-(4-methoxyphenyl)-3-methyl-7-oxo-6H-pyrazolo[3,4-c]pyridin-6-yl]phenyl]-
    • Cyclobutaneacetamide, N-methyl-1-[4-[1,4,5,7-tetrahydro-1-(4-methoxyphenyl)-3-methyl-7-oxo-6H-pyrazolo[3,4-c]pyridin-6-yl]phenyl]-
    • Inchi: 1S/C27H30N4O3/c1-18-23-13-16-30(26(33)25(23)31(29-18)21-9-11-22(34-3)12-10-21)20-7-5-19(6-8-20)27(14-4-15-27)17-24(32)28-2/h5-12H,4,13-17H2,1-3H3,(H,28,32)
    • InChI Key: FEPSSUWSXNOKTH-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(N3C(=O)C4N(C5=CC=C(OC)C=C5)N=C(C)C=4CC3)C=C2)(CC(NC)=O)CCC1

Computed Properties

  • Exact Mass: 458.232

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 721.2±60.0 °C(Predicted)
  • PSA: 76.46
  • pka: 16.42±0.46(Predicted)
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